N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide

• Molecular Formula: C26H29NO5S
• Molecular Weight: 467.6 g/mol
• IUPAC Name: N-(4-methoxyphenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C26H29NO5S/c1-31-20-12-14-21(15-13-20)33(29,30)27(26(28)18-7-3-2-4-8-18)19-11-16-25-23(17-19)22-9-5-6-10-24(22)32-25/h11-18H,2-10H2,1H3
• InChI Key: SIUAOEQUPIZTJI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC4=C3CCCC4)C(=O)C5CCCCC5

Description

N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide, also known as Compound 1, is a novel small molecule with potential therapeutic applications. It was first synthesized in 2018 and has since been the subject of numerous scientific studies. In

Scientific Research Applications

N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has shown potential as a therapeutic agent for various diseases, including cancer and inflammation. Studies have shown that N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 inhibits the growth of cancer cells and induces apoptosis, making it a promising candidate for cancer treatment. Additionally, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 exerts its therapeutic effects by binding to a specific protein target, which is involved in cell growth and survival pathways. By binding to this target, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 inhibits its activity, leading to the inhibition of cancer cell growth and induction of apoptosis. Additionally, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has been shown to inhibit the activity of inflammatory mediators, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has a low toxicity profile and does not cause significant adverse effects in animal models. Additionally, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has been shown to have good pharmacokinetic properties, including good bioavailability and a long half-life. In terms of physiological effects, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has been shown to have anti-inflammatory effects, reducing inflammation in animal models of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 has a well-defined mechanism of action, which makes it a useful tool for studying cell growth and survival pathways. However, one limitation of using N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 in lab experiments is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for research on N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1. One area of interest is the development of more efficient synthesis methods to reduce the cost of producing N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1. Additionally, further studies are needed to fully understand the mechanism of action of N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 and its potential therapeutic applications. Finally, studies are needed to evaluate the safety and efficacy of N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 in human clinical trials.

Synthesis Methods

The synthesis of N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1 involves a multi-step process that includes the reaction of cyclohexanone with methyl 4-bromobenzoate, followed by the reduction of the resulting product with sodium borohydride. The intermediate is then reacted with 2,3-dihydroxybenzenesulfonic acid to yield N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1. The synthesis method has been optimized to produce high yields of pure N-(cyclohexylcarbonyl)-4-methoxy-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide 1.